Cas no 2680821-10-5 (benzyl N-{2-hydroxy-4-(trifluoromethyl)phenylmethyl}carbamate)

• Product Name: benzyl N-{2-hydroxy-4-(trifluoromethyl)phenylmethyl}carbamate
• CAS No: 2680821-10-5
• MF: C₁₆H₁₄F₃NO₃
• MW: 325.282474994659
• CID: 5624960
• PubChem ID: 165932951
• Update Time: 2025-06-08

benzyl N-{2-hydroxy-4-(trifluoromethyl)phenylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{[2-hydroxy-4-(trifluoromethyl)phenyl]methyl}carbamate
• EN300-28294591
• 2680821-10-5
• benzyl N-{2-hydroxy-4-(trifluoromethyl)phenylmethyl}carbamate

• Inchi： 1S/C16H14F3NO3/c17-16(18,19)13-7-6-12(14(21)8-13)9-20-15(22)23-10-11-4-2-1-3-5-11/h1-8,21H,9-10H2,(H,20,22)
• InChI Key： IRMVHOYOAQAXLU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)O)CNC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 325.09257779g/mol
• Monoisotopic Mass: 325.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{2-hydroxy-4-(trifluoromethyl)phenylmethyl}carbamate

Introduction to Benzyl N-{2-hydroxy-4-(trifluoromethyl)phenylmethyl}carbamate (CAS No. 2680821-10-5)

Benzyl N-{2-hydroxy-4-(trifluoromethyl)phenylmethyl}carbamate, a compound with the chemical identifier CAS No. 2680821-10-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its benzyl and N-{2-hydroxy-4-(trifluoromethyl)phenylmethyl} functional groups, exhibits a unique structural and chemical profile that makes it a promising candidate for various applications in drug development and research.

The structural composition of Benzyl N-{2-hydroxy-4-(trifluoromethyl)phenylmethyl}carbamate includes a carbamate moiety linked to a benzyl group, which is further substituted with a hydroxylated aromatic ring bearing a trifluoromethyl group. This specific arrangement of atoms imparts distinct physicochemical properties to the compound, including solubility characteristics, reactivity, and potential biological activity. The presence of the trifluoromethyl group is particularly noteworthy, as it is often employed in medicinal chemistry to enhance metabolic stability and binding affinity.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatile pharmacological properties. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules, including herbicides, fungicides, and pharmaceuticals. The compound Benzyl N-{2-hydroxy-4-(trifluoromethyl)phenylmethyl}carbamate has been studied for its potential role in these applications, particularly in the context of its interaction with biological targets.

One of the most compelling aspects of Benzyl N-{2-hydroxy-4-(trifluoromethyl)phenylmethyl}carbamate is its potential as a scaffold for drug discovery. The hydroxyl group on the aromatic ring can participate in hydrogen bonding interactions, while the trifluoromethyl group can influence electronic properties and binding affinity. These features make it an attractive candidate for designing molecules that can interact with specific biological receptors or enzymes. Recent studies have explored its derivatives as potential inhibitors of various therapeutic targets, including kinases and proteases.

The synthesis of Benzyl N-{2-hydroxy-4-(trifluoromethyl)phenylmethyl}carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the key intermediate, 2-hydroxy-4-(trifluoromethyl)benzoyl chloride, which is then reacted with benzylamine to form the desired carbamate derivative. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity.

The pharmacological profile of Benzyl N-{2-hydroxy-4-(trifluoromethyl)phenylmethyl}carbamate has been investigated through both in vitro and in vivo studies. These investigations have revealed interesting interactions with various biological systems. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. Such findings are particularly relevant given the increasing importance of targeting inflammation in the treatment of chronic diseases.

The compound's potential therapeutic applications extend beyond anti-inflammatory effects. Research has also explored its role in modulating metabolic pathways and enhancing drug delivery systems. The benzyl group, while not directly involved in biological activity, can serve as a handle for further chemical modifications, allowing for the development of more complex derivatives with tailored properties.

In conclusion, Benzyl N-{2-hydroxy-4-(trifluoromethyl)phenylmethyl}carbamate (CAS No. 2680821-10-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers investigating new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play an increasingly important role in the development of next-generation drugs.